N-(2-Amino-3-Methoxybenzoyl)pyrrolidin-2-methanol

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: (2-amino-3-methoxyphenyl)-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C13H18N2O3/c1-18-11-6-2-5-10(12(11)14)13(17)15-7-3-4-9(15)8-16/h2,5-6,9,16H,3-4,7-8,14H2,1H3
• InChI Key: ZSJJUWGPGDVHJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1N)C(=O)N2CCCC2CO

Description

N-(2-Amino-3-Methoxybenzoyl)pyrrolidin-2-methanol is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine hydrate (4.37 g, 136.4 mmol) was added dropwise to a solution of 92 (6.37 g, 22.7 mmol) in gently refluxing methanol (100 mL) over Raney nickel (2.4 g, slurry). The resulting vigorous evolution of hydrogen gas subsided after approximately 10 minutes and the reaction was deemed to be complete by TLC after 2 h. The reaction mixture was filtered through celite and the solvent evaporated. Distilled water (100 mL) was added to the residue, and the aqueous mixture was extracted with EtOAc (3×100 mL) and washed with H2O (3×100 mL) and brine (3×100 mL) and dried over anhydrous MgSO4. Evaporation of the solvent afforded a brown glass (5.49 g, 21.8 mmol) as a single spot by TLC.